Cas no 1197-32-6 (4(3H)-Pyrimidinone,5-chloro-6-hydroxy-2-(hydroxymethyl)-)

4(3H)-Pyrimidinone,5-chloro-6-hydroxy-2-(hydroxymethyl)- structure
1197-32-6 structure
Product Name:4(3H)-Pyrimidinone,5-chloro-6-hydroxy-2-(hydroxymethyl)-
CAS No:1197-32-6
MF:C5H5ClN2O3
MW:176.55780005455
CID:209350
PubChem ID:233301
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-chloro-6-hydroxy-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-chloro-6-hydroxy-2-(hydroxymethyl)-
    • 5-chloro-4-hydroxy-2-(hydroxymethyl)-1H-pyrimidin-6-one
    • 5-Chlor-4,6-dihydroxy-2-hydroxymethyl-pyrimidin
    • 5-chloro-2-hydroxymethyl-1H-pyrimidine-4,6-dione
    • 5-chloro-6-hydroxy-2-(hydroxymethyl)pyrimidin-4(3h)-one
    • AC1L5PQT
    • AC1Q6D13
    • AG-K-67065
    • AR-1G7807
    • CTK4B1468
    • NSC31714
    • NSC-31714
    • DTXSID70283469
    • 1197-32-6
    • Inchi: 1S/C5H5ClN2O3/c6-3-4(10)7-2(1-9)8-5(3)11/h9H,1H2,(H2,7,8,10,11)
    • InChI Key: BZEAETLGGDEKKE-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(CO)NC1=O)O

Computed Properties

  • Exact Mass: 175.99895
  • Monoisotopic Mass: 175.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 81.9Ų

Experimental Properties

  • PSA: 81.92
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